Cas no 185420-02-4 (3-chloro-Pyridazino[3,4-b][1,5]benzoxazepin-5(6H)-one)

• Product Name: 3-chloro-Pyridazino[3,4-b][1,5]benzoxazepin-5(6H)-one
• CAS No: 185420-02-4
• MF: C₁₁H₆ClN₃O₂
• MW: 247.637240886688
• MDL: MFCD25960349
• CID: 1108169
• PubChem ID: 479711
• Update Time: 2025-10-28

3-chloro-Pyridazino[3,4-b][1,5]benzoxazepin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-Pyridazino[3,4-b][1,5]benzoxazepin-5(6H)-one
• 3-chloro-6H-pyridazino[3,4-b][1,5]benzoxazepin-5-one
• 3-chloropyridazino[3,4-b][1,5]benzoxazepin-5(6h)-one
• 185420-02-4
• 3-Chloro-6H-benzo[b]pyridazino[4,3-f]1,4-oxazaperhydroepin-5-one
• 6-chloro-2-oxa-4,5,10-triazatricyclo[9.4.0.0?,?]pentadeca-1(15),3,5,7,11,13-hexaen-9-one

• MDL： MFCD25960349
• Inchi： 1S/C11H6ClN3O2/c12-9-5-6-10(16)13-7-3-1-2-4-8(7)17-11(6)15-14-9/h1-5H,(H,13,16)
• InChI Key： YFVKUNSDRSBJQC-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(NC3C=CC=CC=3OC=2N=N1)=O

Computed Properties

• Exact Mass: 247.0148541g/mol
• Monoisotopic Mass: 247.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-chloro-Pyridazino[3,4-b][1,5]benzoxazepin-5(6H)-one

Introduction to CAS No. 185420-02-4: 3-Chloro-Pyridazino[3,4-b][1,5]Benzoxazepin-5(6H)-One

The compound CAS No. 185420-02-4, also known as 3-Chloro-Pyridazino[3,4-b][1,5]Benzoxazepin-5(6H)-One, is a complex heterocyclic aromatic compound with significant potential in various fields of organic chemistry and materials science. This compound belongs to the class of benzoxazepines, which are fused bicyclic systems combining benzene and oxazine or related structures. The presence of a chlorine atom at the 3-position introduces unique electronic properties and reactivity, making it a subject of interest for researchers in drug discovery and advanced materials.

Recent studies have highlighted the importance of heterocyclic compounds like 3-Chloro-Pyridazino[3,4-b][1,5]Benzoxazepin-5(6H)-One in the development of novel pharmaceutical agents. The fused ring system provides a rigid framework that can mimic bioactive molecules, making it a promising candidate for drug design targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has explored its potential as an inhibitor of certain kinase enzymes, which are critical in cancer progression.

The synthesis of CAS No. 185420-02-4 involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. A common approach includes the cyclization of appropriately substituted precursors under thermal or catalytic conditions. The incorporation of chlorine at the 3-position is typically achieved through electrophilic substitution or nucleophilic aromatic substitution reactions, depending on the directing effects of existing substituents.

In terms of physical properties, 3-Chloro-Pyridazino[3,4-b][1,5]Benzoxazepin-5(6H)-One exhibits a melting point around 280°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region due to the conjugated π-system within the aromatic rings, making it suitable for applications in optoelectronic materials.

The application of this compound extends beyond pharmaceuticals into areas such as sensors and electronic devices. Researchers have investigated its use as a building block for constructing advanced materials with tailored electronic properties. For example, studies in the field of organic electronics have demonstrated its potential as a component in light-emitting diodes (LEDs) due to its high quantum yield and stability under ambient conditions.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of CAS No. 185420-02-4. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and reactivity patterns, guiding experimental efforts toward optimizing its synthesis and applications.

In conclusion, CAS No. 185420-02-4, or 3-Chloro-Pyridazino[3,4-b][1,5]Benzoxazepin-5(6H)-One, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in medicine and materials science.